Cas no 263401-62-3 (3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine)

3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine is a heterocyclic compound featuring a fused triazolopyridazine core, with tert-butyl and chloro substituents enhancing its structural versatility. This compound is valued for its role as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The tert-butyl group contributes to steric hindrance, improving selectivity in reactions, while the chloro substituent offers a reactive site for further functionalization. Its stable yet modifiable structure makes it suitable for applications in medicinal chemistry, including the design of enzyme inhibitors or receptor ligands. The compound's well-defined reactivity profile ensures consistent performance in synthetic workflows.

3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine structure

263401-62-3 structure

Product Name:3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine

CAS No:263401-62-3

MF:C₉H₁₁ClN₄

MW:210.66343998909

CID:4642800

PubChem ID:23000326

Update Time:2025-06-08

3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

- 3-tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
- 3-tert-butyl-6-chloro[1,2,4]triazolo[4,3-b]pyridazine
- 3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
- Inchi： 1S/C9H11ClN4/c1-9(2,3)8-12-11-7-5-4-6(10)13-14(7)8/h4-5H,1-3H3
- InChI Key： OIAUBHCLFFRPGV-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=NN=C(C(C)(C)C)N2N=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 215
XLogP3: 2.4
Topological Polar Surface Area: 43.1

3-Tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine Pricemore >>

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Chemenu	CM338359-100mg	3-tert-Butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine	263401-62-3	95%+	100mg	$225	2024-07-28
Chemenu	CM338359-250mg	3-tert-Butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine	263401-62-3	95%+	250mg	$325	2024-07-28
Chemenu	CM338359-1g	3-tert-Butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine	263401-62-3	95%+	1g	$868	2024-07-28
Enamine	EN300-142318-0.05g	3-tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine	263401-62-3	95%	0.05g	$118.0	2023-05-03
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Enamine	EN300-142318-1.0g	3-tert-butyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine	263401-62-3	95%	1g	$584.0	2023-05-03
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